Cas no 1437435-28-3 (7-chloro-1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 7-chloro-1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 1437435-28-3
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 5160417
• Update Time: 2026-03-04

7-chloro-1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1-(2-methoxy-ethyl)-1H-benzoimidazole-2-carbaldehyde
• 1H-Benzimidazole-2-carboxaldehyde, 7-chloro-1-(2-methoxyethyl)-
• 7-chloro-1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde

• Inchi： 1S/C11H11ClN2O2/c1-16-6-5-14-10(7-15)13-9-4-2-3-8(12)11(9)14/h2-4,7H,5-6H2,1H3
• InChI Key： YZDXZNLXEXDDJT-UHFFFAOYSA-N
• SMILES： C1(C=O)N(CCOC)C2=C(Cl)C=CC=C2N=1

Additional information on 7-chloro-1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde

7-Chloro-1-(2-Methoxyethyl)-1H-1,3-Benzodiazole-2-Carbaldehyde: A Comprehensive Overview

7-Chloro-1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde, identified by the CAS number 1437435-28-3, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzodiazoles, which are known for their unique structural properties and versatile reactivity. The presence of a chloro group at the 7-position and a methoxyethyl substituent at the 1-position introduces intriguing electronic and steric effects, making this compound a subject of interest in contemporary chemical research.

The synthesis of 7-chloro-1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde involves a multi-step process that typically begins with the preparation of the benzodiazole core. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels in the production of this compound. The introduction of the chloro group and the methoxyethyl side chain requires precise control over reaction conditions to ensure optimal substitution patterns. Researchers have explored various catalysts and reaction pathways to streamline this process, making it more efficient and scalable for industrial applications.

The structural features of this compound make it particularly suitable for applications in drug design and development. The benzodiazole moiety is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable component in medicinal chemistry. The aldehyde group at the 2-position further enhances its reactivity, allowing for the formation of various derivatives through condensation reactions. Recent studies have highlighted its potential as a precursor for bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties.

In addition to its pharmacological applications, 7-chloro-1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have investigated its ability to form self-assembled monolayers and its compatibility with various surface modification techniques. These studies suggest that this compound could play a role in the next generation of electronic devices.

The environmental impact of this compound is another area of active research. Scientists are exploring its degradation pathways under different environmental conditions to assess its potential risks to ecosystems. Preliminary findings indicate that it undergoes rapid hydrolysis under alkaline conditions, which could mitigate its persistence in the environment. However, further studies are needed to fully understand its behavior in natural settings.

In conclusion, 7-chloro-1-(2-methoxyethyl)-1H-1,3-benzodiazole-2-carbaldehyde (CAS No. 1437435-28-3) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure and reactivity continue to inspire innovative research directions, from drug discovery to materials science. As our understanding of this compound deepens, it is likely to contribute significantly to advancements in these fields.